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Get Quote

Introduction

Trisulfo-Cy3-Alkyne is a fluorescent dye specifically engineered for advanced biological

imaging applications. As a member of the cyanine dye family, it exhibits high photostability and

a bright fluorescent signal.[1][2][3] Its key features include three sulfonate groups that confer

excellent water solubility and an alkyne functional group for covalent labeling via copper-

catalyzed azide-alkyne cycloaddition (CuAAC), a type of "click chemistry".[1][4] These

properties make it an ideal probe for single-molecule studies, where precise, stable, and

specific labeling is paramount.

Principle of Click Chemistry Labeling

Click chemistry provides a highly efficient and bioorthogonal method for labeling biomolecules.

The reaction occurs between the alkyne group on the Trisulfo-Cy3 dye and an azide group that

has been site-specifically introduced into a target molecule, such as a protein or nucleic acid.[4]

This reaction is catalyzed by Copper(I) and results in the formation of a stable triazole linkage.

[5] The bioorthogonal nature of the reaction ensures that the dye reacts exclusively with the

azide tag, without cross-reactivity with other functional groups found in biological systems,

offering high specificity.[5][6]
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Applications in Single-Molecule Imaging

The bright and photostable nature of Trisulfo-Cy3 makes it a versatile tool for various single-

molecule techniques.

Single-Molecule FRET (smFRET): In smFRET experiments, Trisulfo-Cy3 is commonly used

as the donor fluorophore in a pair with an acceptor dye like Cy5.[7][8] By measuring the

efficiency of energy transfer between the donor and acceptor, smFRET can be used to

determine intramolecular distances and observe conformational dynamics of biomolecules in

real-time.[7][9] The high quantum yield of Cy3 ensures a strong donor signal for sensitive

detection.[3]

Stochastic Optical Reconstruction Microscopy (STORM): Trisulfo-Cy3 can also be employed

in super-resolution microscopy techniques like STORM. In some STORM applications, Cy3

acts as an "activator" dye paired with a photoswitchable "reporter" dye (such as Alexa Fluor

647 or Cy5).[10][11] A low-power laser corresponding to the Cy3 absorption maximum is

used to activate the reporter dye, which is then imaged and localized with a separate high-

power laser.[11] This process allows for the temporal separation of fluorescent signals from

individual molecules, enabling image reconstruction with sub-diffraction-limit resolution.[12]

Quantitative Data
The photophysical properties of Trisulfo-Cy3 are summarized below. These values are critical

for designing and calibrating single-molecule imaging experiments.
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Property Value Reference(s)

Excitation Maximum (λex) ~550 nm [13],[3]

Emission Maximum (λem) ~570 nm [13],[3]

Extinction Coefficient ~150,000 cm⁻¹ M⁻¹ [13]

Quantum Yield High [3]

Functional Group Terminal Alkyne [1],[2]

Solubility
High (Water-soluble due to

sulfo groups)
[1],[2]

Key Feature Bright and photostable dye [1],[14]

Experimental Protocols
Protocol 1: Site-Specific Protein Labeling via Click
Chemistry
This protocol describes the steps for labeling an azide-modified protein with Trisulfo-Cy3-
Alkyne.

Materials:

Azide-modified protein in an amine-free buffer (e.g., PBS or HEPES, pH 7.0-7.4).

Trisulfo-Cy3-Alkyne.

Stock Solutions:

10 mM Trisulfo-Cy3-Alkyne in anhydrous DMSO.

100 mM Sodium Ascorbate in water (prepare fresh).

100 mM Copper(II) Sulfate (CuSO₄) in water.

200 mM THPTA (or other copper-chelating ligand) in water.[15]
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Spin desalting columns for purification.[13]

Microcentrifuge.

Procedure:

Protein Preparation: Ensure the protein solution is at a concentration of 1-10 mg/mL. If the

buffer contains primary amines (e.g., Tris), exchange it for an amine-free buffer using a

desalting column or dialysis.[13]

Catalyst Preparation: A few minutes before starting the reaction, mix the CuSO₄ and THPTA

ligand solutions at a 1:2 molar ratio.[15] Let this complex incubate at room temperature.

Reaction Setup: In a microcentrifuge tube, combine the following in order:

Azide-modified protein solution (e.g., 100 µL of 50 µM protein).

10 mM Trisulfo-Cy3-Alkyne stock (add a 5-10 fold molar excess over the protein).

100 mM Sodium Ascorbate (add to a final concentration of 1-2 mM).

Initiate Reaction: Add the pre-incubated THPTA/CuSO₄ catalyst to the mixture to a final

copper concentration of 0.5-1 mM. Vortex briefly to mix.[15][6]

Incubation: Protect the reaction from light and incubate at room temperature for 1-2 hours on

a rotary shaker.

Purification: Remove the unreacted dye and catalyst components from the labeled protein

using a spin desalting column according to the manufacturer's instructions.[13] The labeled

protein is collected in the eluate.

Quantification and Storage: Determine the degree of labeling and protein concentration

using UV-Vis spectrophotometry. Store the labeled protein at 4°C or -80°C, protected from

light.

Protocol 2: Single-Molecule FRET (smFRET) Imaging
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This protocol provides a general workflow for an smFRET experiment using a Trisulfo-Cy3

labeled molecule.

Materials:

Dual-labeled sample (e.g., protein labeled with Trisulfo-Cy3 as donor and Cy5 as acceptor).

TIRF (Total Internal Reflection Fluorescence) microscope equipped with appropriate lasers

(e.g., 532 nm for Cy3 excitation) and two-channel emission detection.[7]

Microscope slide and coverslip, properly cleaned and passivated (e.g., with PEG) to prevent

non-specific binding.

Immobilization reagents (e.g., Biotin-Streptavidin system).

Imaging buffer with an oxygen scavenging system (e.g., glucose oxidase/catalase) and a

triplet-state quencher (e.g., Trolox) to enhance photostability.[8]

Procedure:

Sample Immobilization: Immobilize the dual-labeled molecules on the passivated surface of

the coverslip at a low density suitable for single-molecule resolution.

Microscope Setup: Mount the slide on the TIRF microscope. Focus on the surface and align

the laser for total internal reflection.

Data Acquisition:

Excite the Trisulfo-Cy3 donor dye with the 532 nm laser.

Simultaneously collect fluorescence emission from both the donor (Cy3) and acceptor

(Cy5) channels using a dichroic mirror and filters.

Record movies of the fluorescence signals with a sensitive EMCCD or sCMOS camera.

Data Analysis:
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Identify single-molecule spots and extract the fluorescence intensity traces for the donor

and acceptor over time.

Correct for background noise and spectral crosstalk.

Calculate the apparent FRET efficiency (E) for each molecule using the formula: E = I_A /

(I_A + γI_D), where I_A and I_D are the acceptor and donor intensities, and γ is a

correction factor.[8]

Generate FRET efficiency histograms or time trajectories to analyze molecular

conformations and dynamics.
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Caption: Copper-catalyzed click chemistry workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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